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Cat. No.: B607370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Esafoxolaner, the (S)-enantiomer of afoxolaner, is a potent isoxazoline ectoparasiticide that

has demonstrated significant efficacy against a broad spectrum of fleas and ticks in feline

companions.[1][2][3] As a member of the isoxazoline class of compounds, its mechanism of

action involves the antagonism of GABA-gated chloride channels in invertebrates, leading to

neuronal hyperexcitation and subsequent death of the parasite.[1][4] This technical guide

provides a comprehensive overview of the chemical structure and a detailed synthesis pathway

of Esafoxolaner, compiled from publicly available scientific literature and patent documents.

The guide includes tabulated quantitative data, detailed experimental protocols for key

synthetic steps, and a visual representation of the synthesis pathway to facilitate a deeper

understanding for researchers and professionals in the field of drug development and

veterinary medicine.

Chemical Structure and Properties
Esafoxolaner is a chiral molecule with the (S)-configuration at the C5 position of the

isoxazoline ring. Its chemical name is 4-[(5S)-5-[3-chloro-5-(trifluoromethyl)phenyl]-5-

(trifluoromethyl)-4,5-dihydro-1,2-oxazol-3-yl]-N-{2-oxo-2-[(2,2,2-trifluoroethyl)amino]ethyl}-1-

naphthamide.[5]
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Property Value Reference

IUPAC Name

4-[(5S)-5-[3-chloro-5-

(trifluoromethyl)phenyl]-5-

(trifluoromethyl)-4H-1,2-oxazol-

3-yl]-N-[2-oxo-2-(2,2,2-

trifluoroethylamino)ethyl]napht

halene-1-carboxamide

[6]

Molecular Formula C26H17ClF9N3O3 [7]

Molecular Weight 625.87 g/mol [7]

CAS Number 1096103-99-9 [7]

Appearance White to off-white solid [4]

Solubility Soluble in DMSO [4]

Synthesis Pathway
The synthesis of Esafoxolaner is a multi-step process that involves the preparation of two key

intermediates: the isoxazoline-naphthalene carboxylic acid core (Intermediate 3) and the

trifluoroethylamino-acetamide side chain (Intermediate 5). These intermediates are then

coupled to form the racemic afoxolaner, which can be resolved or synthesized

enantioselectively to yield the desired (S)-enantiomer, Esafoxolaner.

A plausible synthetic route, based on patent literature, is outlined below. This pathway

culminates in an enantioselective step to directly yield Esafoxolaner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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